Cas no 1820579-74-5 ((1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine)

• Product Name: (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine
• CAS No: 1820579-74-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5701260
• PubChem ID: 28153489
• Update Time: 2025-05-20

(1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2-(3-methylbutoxy)-, (1R,2R)-
• (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine

• Inchi： 1S/C11H23NO/c1-9(2)7-8-13-11-6-4-3-5-10(11)12/h9-11H,3-8,12H2,1-2H3/t10-,11-/m1/s1
• InChI Key： KWILWIZPUZMBKC-GHMZBOCLSA-N
• SMILES： [C@@H]1(N)CCCC[C@H]1OCCC(C)C

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 250.3±33.0 °C(Predicted)
• pka: 9.84±0.70(Predicted)

Additional information on (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine

(1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine: A Comprehensive Overview

The compound (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine, identified by the CAS number 1820579-74-5, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amines, specifically cyclohexylamines, and features a substituted cyclohexane ring with an amino group and a 3-methylbutoxy substituent. The stereochemistry of the molecule is defined by the (1R,2R) configuration, which plays a crucial role in its chemical properties and reactivity.

The synthesis of (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine typically involves multi-step organic reactions. One common approach is the alkylation of cyclohexylamine derivatives followed by stereochemical control during the reaction sequence. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for synthesizing such chiral compounds, ensuring high enantiomeric excess (ee) in the final product. This has significant implications for its use in pharmaceutical applications where stereochemistry is critical.

Recent studies have highlighted the potential of (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine as a building block in drug discovery. Its structure provides a versatile platform for further functionalization, allowing chemists to explore its role in various therapeutic areas such as central nervous system disorders, inflammation, and metabolic diseases. For instance, researchers have investigated its ability to modulate G-protein coupled receptors (GPCRs), which are key targets for numerous drugs.

In addition to its pharmaceutical potential, this compound has shown promise in agrochemical applications. Its ability to interact with specific enzymes involved in plant growth regulation suggests its utility as a plant growth regulator or herbicide. Recent field trials have demonstrated its efficacy in enhancing crop yield under controlled conditions, although further studies are required to assess its environmental impact and safety profile.

The physical properties of (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine are also worth noting. It has a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various chemical transformations and purification techniques commonly employed in organic synthesis.

From a structural perspective, the cyclohexane ring provides rigidity and stability to the molecule, while the amino group introduces nucleophilic character. The 3-methylbutoxy substituent adds bulk to the molecule, influencing its pharmacokinetic properties such as absorption and distribution. This balance of structural features makes it an attractive candidate for further exploration in both academic and industrial settings.

Recent advancements in computational chemistry have also shed light on the electronic properties of (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine. Quantum mechanical calculations have revealed that the molecule exhibits moderate electron-donating abilities due to the amino group's resonance effects. This characteristic could be leveraged in designing materials with specific electronic properties or as intermediates in complex synthesis pathways.

In conclusion, (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine (CAS No. 1820579-74-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and chemical reactivity position it as a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial chemistry.